Cas no 1593352-54-5 (1-1-bromo-2-(2,2-difluoroethoxy)propan-2-yl-2-fluorobenzene)

• Product Name: 1-1-bromo-2-(2,2-difluoroethoxy)propan-2-yl-2-fluorobenzene
• CAS No: 1593352-54-5
• MF: C₁₁H₁₂BrF₃O
• MW: 297.11159324646
• CID: 6313029
• PubChem ID: 114774743
• Update Time: 2025-10-30

1-1-bromo-2-(2,2-difluoroethoxy)propan-2-yl-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-1-bromo-2-(2,2-difluoroethoxy)propan-2-yl-2-fluorobenzene
• 1-[1-bromo-2-(2,2-difluoroethoxy)propan-2-yl]-2-fluorobenzene
• 1593352-54-5
• EN300-1133640

• Inchi： 1S/C11H12BrF3O/c1-11(7-12,16-6-10(14)15)8-4-2-3-5-9(8)13/h2-5,10H,6-7H2,1H3
• InChI Key： NNPQPMLCVVBUPZ-UHFFFAOYSA-N
• SMILES： BrCC(C)(C1C=CC=CC=1F)OCC(F)F

Computed Properties

• Exact Mass: 296.00236g/mol
• Monoisotopic Mass: 296.00236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-1-bromo-2-(2,2-difluoroethoxy)propan-2-yl-2-fluorobenzene

Introduction to 1-1-bromo-2-(2,2-difluoroethoxy)propan-2-yl-2-fluorobenzene (CAS No. 1593352-54-5) and Its Emerging Applications in Chemical Biology

1-1-bromo-2-(2,2-difluoroethoxy)propan-2-yl-2-fluorobenzene, identified by its CAS number 1593352-54-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules characterized by the presence of both bromine and fluorine substituents, which contribute to its distinct chemical properties and reactivity. The molecular structure incorporates a bromo-substituted propanyl chain linked to a fluorobenzene ring via an ether bridge, with the additional presence of a difluoroethoxy group at the second carbon position. Such a configuration makes it an intriguing candidate for further exploration in drug discovery and molecular pharmacology.

The bromo and fluoro functional groups are particularly noteworthy in this context. Bromine atoms are known for their ability to participate in various chemical reactions, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules. On the other hand, fluorine atoms introduce unique electronic and steric effects that can modulate the bioactivity of a molecule. For instance, fluorine substitution can enhance metabolic stability, improve lipophilicity, and alter binding interactions with biological targets. The combination of these two elements in 1-1-bromo-2-(2,2-difluoroethoxy)propan-2-yl-2-fluorobenzene suggests that it may exhibit enhanced binding affinity and selectivity toward specific biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of such compounds with greater accuracy. Studies have indicated that the presence of both bromine and fluorine substituents can influence the conformational flexibility of the molecule, thereby affecting its interaction with biological targets. For example, computational simulations have suggested that this compound may exhibit inhibitory activity against certain enzymes involved in cancer pathways. The difluoroethoxy group, in particular, has been shown to enhance binding interactions by introducing steric hindrance and electronic effects that optimize receptor binding.

In parallel with computational studies, experimental investigations have begun to explore the pharmacological potential of 1-1-bromo-2-(2,2-difluoroethoxy)propan-2-yl-2-fluorobenzene. Initial experiments have focused on its interaction with target proteins and enzymes relevant to neurological disorders. Preliminary results suggest that this compound may modulate the activity of neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as depression and anxiety. Additionally, its structural features make it a promising scaffold for developing novel antiviral agents. The unique combination of substituents enhances its ability to penetrate biological membranes, which is crucial for effective drug delivery.

The synthesis of 1-1-bromo-2-(2,2-difluoroethoxy)propan-2-yl-2-fluorobenzene presents an interesting challenge due to its complex structural motif. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. Recent developments in synthetic methodologies have enabled more efficient preparation of this compound using transition metal-catalyzed reactions. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds between the bromo-substituted propanyl chain and the fluorobenzene ring. These advances have not only simplified the synthesis but also improved scalability for further research and development.

The growing interest in fluorinated compounds stems from their widespread use in pharmaceuticals due to their favorable pharmacokinetic properties. Fluorine substitution can significantly alter a molecule's solubility, permeability, and metabolic stability, all of which are critical factors in drug design. In particular, perfluorinated compounds have been extensively studied for their potential applications in imaging techniques such as positron emission tomography (PET). While 1-1-bromo-2-(2,2-difluoroethoxy)propan-2-yl-2-fluorobenzene is not directly used in imaging agents, its structural motif shares similarities with molecules that have been explored for such purposes.

Future research directions for 1-1-bromo-2-(2,2-difluoroethoxy)propan-2-yl-2-fluorobenzene include exploring its role as an intermediate in the synthesis of more complex bioactive molecules. By leveraging its unique structural features, researchers aim to develop novel therapeutic agents with improved efficacy and reduced side effects. Additionally, investigating its interaction with other biological targets may uncover new applications beyond traditional drug discovery paradigms.

The development of innovative synthetic strategies remains a key focus area for optimizing the production of this compound. Advances in flow chemistry and continuous manufacturing techniques offer promising avenues for improving yield and reducing waste during synthesis. These methods align with broader trends in green chemistry aimed at minimizing environmental impact while maintaining high standards of efficiency.

In conclusion,1-1-bromo-2-(2,2-difluoroethoxy)propan-2-ylium-fluorobenzene (CAS No. 1593352545) represents a fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique structural composition positions it as a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, further exploration will undoubtedly expand our understanding of its bioactivity and utility in medicine.